Cas no 896011-58-8 (N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,3-dimethoxybenzamide)

• Product Name: N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,3-dimethoxybenzamide
• CAS No: 896011-58-8
• MF: C₂₂H₁₉N₃O₃
• MW: 373.404565095901
• CID: 6263276
• PubChem ID: 16802791
• Update Time: 2025-10-24

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,3-dimethoxybenzamide
• SR-01000913450
• N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-2,3-dimethoxybenzamide
• SR-01000913450-1
• N-[3-(1H-benzimidazol-2-yl)phenyl]-2,3-dimethoxybenzamide
• AKOS024655971
• N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-2,3-dimethoxybenzamide
• F2516-0134
• 896011-58-8

• Inchi： 1S/C22H19N3O3/c1-27-19-12-6-9-16(20(19)28-2)22(26)23-15-8-5-7-14(13-15)21-24-17-10-3-4-11-18(17)25-21/h3-13H,1-2H3,(H,23,26)(H,24,25)
• InChI Key： OVSZQZLDLLONTR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(NC1=CC=CC(=C1)C1=NC2C=CC=CC=2N1)=O)OC

Computed Properties

• Exact Mass: 373.14264148g/mol
• Monoisotopic Mass: 373.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.2Ų

Additional information on N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,3-dimethoxybenzamide

Research Briefing on N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,3-dimethoxybenzamide (CAS: 896011-58-8)

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,3-dimethoxybenzamide (CAS: 896011-58-8) is a small molecule compound that has recently gained attention in chemical biology and medicinal chemistry research. This benzimidazole derivative has shown promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. The compound's unique structural features, including the benzimidazole core and dimethoxybenzamide moiety, make it an interesting scaffold for drug discovery efforts.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a kinase inhibitor. The compound's ability to interact with ATP-binding sites of various kinases has been demonstrated through crystallographic studies and molecular docking simulations. Researchers have reported moderate to strong inhibitory activity against several cancer-related kinases, suggesting its potential as a lead compound for anticancer drug development.

In pharmacological evaluations, N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,3-dimethoxybenzamide has shown selective cytotoxicity against certain cancer cell lines while demonstrating relatively low toxicity in normal cells. The compound appears to induce apoptosis through mitochondrial pathways, as evidenced by caspase activation and cytochrome c release in treated cells. These findings position it as a potential candidate for further optimization in oncology drug discovery programs.

Structure-activity relationship (SAR) studies have revealed that the dimethoxy groups on the benzamide portion are crucial for maintaining biological activity, while modifications to the benzimidazole moiety can significantly alter target specificity. Recent patent filings indicate growing commercial interest in this compound class, with several pharmaceutical companies exploring derivatives for various therapeutic applications beyond oncology, including inflammatory diseases and neurological disorders.

The compound's physicochemical properties, including its moderate solubility and reasonable metabolic stability, make it a promising starting point for medicinal chemistry optimization. Current research efforts are focused on improving its pharmacokinetic profile while maintaining or enhancing its biological activity. Several research groups have reported successful derivatization strategies that maintain the core scaffold while addressing specific drug development challenges.

Future directions for research on N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,3-dimethoxybenzamide include comprehensive in vivo efficacy studies, detailed mechanism of action investigations, and further exploration of its potential as a chemical probe for biological target identification. The compound represents an interesting case study in fragment-based drug design and the optimization of privileged structures in medicinal chemistry.